Cas no 32488-48-5 (Benzophenone-13C)

• Product Name: Benzophenone-13C
• CAS No: 32488-48-5
• MF: C₁₃H₁₀O
• MW: 183.210558414459
• CID: 293656
• Update Time: 2025-10-30

Benzophenone-13C Chemical and Physical Properties

Names and Identifiers

• Methanone-13C,diphenyl-
• Benzophenone-Carbonyl-13c
• methanone-< sup> 13<
• sup> C, diphenyl-
• Benzophenone-13C

• Inchi： 1S/C13H10O/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H/i13+1
• InChI Key： RWCCWEUUXYIKHB-KCKQSJSWSA-N
• SMILES： O=[13C](C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.18828
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 47-51 °C(lit.)
• Boiling Point: 305 °C(lit.)
• Flash Point: >230 °F
• PSA: 54.37
• Solubility: Not determined

Benzophenone-13C Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-36-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Benzophenone-13C

Introduction to Benzophenone-13C (CAS No. 32488-48-5)

Benzophenone-13C (CAS No. 32488-48-5) is a stable isotope-labeled compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a carbon-13 labeled derivative of benzophenone, a widely used organic compound with a variety of applications. The incorporation of the 13C isotope provides unique advantages in analytical and research settings, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The chemical structure of Benzophenone-13C consists of a benzene ring bonded to a phenyl group, with one or more carbon atoms labeled with the stable isotope 13C. This labeling does not alter the chemical properties of the molecule but enhances its detectability and traceability in various analytical techniques. The stability and non-radioactive nature of 13C make it an ideal choice for long-term studies and repeated measurements.

In recent years, the use of Benzophenone-13C has expanded beyond traditional analytical applications to include advanced research in drug metabolism, protein-protein interactions, and metabolic flux analysis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the utility of Benzophenone-13C in elucidating the metabolic pathways of novel drug candidates. The labeled compound allowed researchers to track the transformation and distribution of the drug within biological systems with unprecedented precision.

The application of Benzophenone-13C in NMR spectroscopy is particularly noteworthy. NMR is a powerful tool for determining the structure and dynamics of molecules in solution. The presence of the 13C isotope significantly enhances the resolution and sensitivity of NMR spectra, enabling researchers to obtain detailed information about molecular interactions and conformational changes. This has been crucial in studies involving complex biological systems, such as enzymes and receptors.

In addition to its role in NMR spectroscopy, Benzophenone-13C has also found applications in mass spectrometry (MS). MS is widely used for identifying and quantifying compounds in complex mixtures. The stable isotope labeling allows for accurate quantification by providing internal standards that can be easily distinguished from their unlabeled counterparts. This has been particularly useful in metabolomics studies, where precise quantification is essential for understanding metabolic pathways and disease mechanisms.

The pharmaceutical industry has also benefited from the use of Benzophenone-13C. In drug development, understanding the pharmacokinetics and pharmacodynamics of new compounds is critical. Labeled compounds like Benzophenone-13C enable researchers to track the absorption, distribution, metabolism, and excretion (ADME) properties of drugs with high accuracy. This information is vital for optimizing drug formulations and dosing regimens.

In conclusion, Benzophenone-13C (CAS No. 32488-48-5) is a versatile compound with a wide range of applications in chemical and biological research. Its stable isotope labeling provides unique advantages in analytical techniques such as NMR spectroscopy and mass spectrometry, making it an invaluable tool for advancing our understanding of molecular processes and developing new therapeutic strategies. As research continues to evolve, the importance of compounds like Benzophenone-13C will only grow.